Isoformononetin

• IUPAC Name: 3-(4-hydroxyphenyl)-7-methoxychromen-4-one
• InChI: InChI=1S/C16H12O4/c1-19-12-6-7-13-15(8-12)20-9-14(16(13)18)10-2-4-11(17)5-3-10/h2-9,17H,1H3
• InChI Key: LNIQZRIHAMVRJA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C(=CO2)C3=CC=C(C=C3)O
• Molecular Formula: C16H12O4
• DSSTOX Substance ID: DTXSID40274405
• Molecular Weight: 268.26 g/mol
• Physical Description: Solid
• CAS No.: 486-63-5
• Melting Point: 218 - 220 °C

Description

Isoformononetin is a methoxyl derivative of daidzein, a type of isoflavone. It is naturally found in various plants such as Butea monosperma, Mung bean (Vigna radiate), dried seeds of Pisum sativum, root bark, stem, and sprouts of Amphimas pterocarpoides, Medicago sativa (alfalfa), Machaerium ptercarpoides, and Glycine max (soybean) . This compound is known for its potent osteogenic properties, making it a significant compound in the field of bone health and osteoporosis treatment .

Scientific Research Applications

Isoformononetin has a wide range of applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of various bioactive compounds.

Biology: this compound is studied for its role in cell signaling pathways and its effects on cellular processes.

Medicine: It has shown potential in the treatment of osteoporosis due to its osteogenic properties.

Industry: this compound is used in the development of nutraceuticals and functional foods aimed at improving bone health.

Future Directions

Isoformononetin has shown potential in the prevention and treatment of diseases, specifically neurological diseases, such as Alzheimer’s disease (AD) and cerebral ischemia. It has also been suggested as a promising candidate for the development of drugs targeting the central nervous system. Further studies are needed to investigate the activity of this compound in vivo and elucidate more details of the underlying mechanisms.

Biochemical Analysis

Biochemical Properties

Isoformononetin interacts with different protein kinases . The oxygen atoms of the methoxy group, hydroxyl groups attached to phenyl rings, and the carbonyl group attached to the pyran ring play a major role in binding with the protein kinases that are responsible for osteoporosis .

Cellular Effects

This compound has been stated as a potent osteogenic isoflavone . It has shown an increment in bone mineral density, facilitating mineralization and osteoblast differentiation . It also has estrogenic effects on the uterus .

Molecular Mechanism

The molecular mechanism of this compound involves differential mitogen-activated protein kinase (MAPK) signaling . The electronic properties such as HOMO and LUMO energies were determined by time-dependent TD-DFT which predict that one of the conformers of this compound is more stable and chemically less reactive .

Temporal Effects in Laboratory Settings

In comparison to a free drug suspension, this compound nanoemulsion showed sustained drug release over a 24-hour period of time .

Dosage Effects in Animal Models

Pharmacokinetics results revealed the enhanced relative oral bioavailability of this compound nanoemulsion compared to this compound suspension using female Sprague–Dawley (SD) rats as animal models .

Transport and Distribution

This compound has low oral bioavailability . Advancements in technology have led to the development of newer drug carrier systems, featuring the delivery of drugs with low oral bioavailability to advance their clinical application .

Preparation Methods

Synthetic Routes and Reaction Conditions: Isoformononetin can be synthesized through the O-methylation of daidzein. The process involves the use of O-methyltransferases (OMTs) which catalyze the methylation at the C-7 position of the isoflavone backbone . The reaction typically requires a methyl donor such as S-adenosyl methionine (SAM) and is carried out under controlled conditions to ensure specificity and yield.

Industrial Production Methods: In industrial settings, this compound can be produced using biotechnological approaches involving genetically modified organisms that express the necessary O-methyltransferases. This method ensures a sustainable and scalable production of the compound .

Chemical Reactions Analysis

Types of Reactions: Isoformononetin undergoes various chemical reactions including:

Oxidation: this compound can be oxidized to form corresponding quinones.

Reduction: It can be reduced to form dihydro derivatives.

Substitution: this compound can undergo nucleophilic substitution reactions at the methoxy group.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Nucleophiles like hydroxide ions or amines can be used under basic conditions.

Major Products:

Oxidation: Quinones

Reduction: Dihydro derivatives

Substitution: Substituted isoflavones

Mechanism of Action

Isoformononetin exerts its effects primarily through the modulation of mitogen-activated protein kinase (MAPK) signaling pathways . It promotes osteoblast differentiation and mineralization, leading to increased bone density . The compound interacts with various protein kinases, influencing their activity and thereby affecting cellular processes related to bone formation and maintenance .

Comparison with Similar Compounds

Formononetin: Another methoxylated isoflavone with similar osteogenic properties.

Daidzein: A non-methoxylated isoflavone with a broader range of biological activities.

Genistein: An isoflavone known for its anti-cancer properties.

Isoformononetin’s unique structure and potent biological activities make it a valuable compound in both research and therapeutic applications.

Synthesis routes and methods

Procedure details

To a solution of 5.1 g of daidzein (20.06 mmol) in 40 ml of DMSO was added 3.5 g of anhydrous K2CO3 (25.4 mmol) and 6 ml of iodomethane (96.4 mmol). The mixture was stirred at room temperature for 2 hours and then poured into ice water to precipitate product. Precipitates were extracted with ethyl acetate, dried by flash evaporation and purified on a Sephadex LH-20 column (chloroform:methanol/7:3). Final product was recrystallized from acetone to give 2.3 g of crystalline analog 2, a yield of 45.1% (w/w): mp 210-211° C.; 1H NMR (DMSO-d6) δ 3.89 (—OCH3), 6.81 (d, 2H, J=8.43 Hz, 3′, 5′-H), 7.05 (dd, 1H, J=8.89, 2.39 Hz, 6-H), 7.11 (d, 1H, J=2.07 Hz, 8-H), 7.39 (d, 2H, J=8.62 Hz, 2′, 6′-H), 8.01 (d, 1H, J=8.87 Hz; 5-H), 8.35 (s, 1H, 2-H), 9.54 (s, 1H, 4′-OH). Anal. (C16H12O4) for C, H. Cacld: 71.64, 4.51; found: 71.24, 4.47.